Cas no 1261766-83-9 (5-(Hydroxymethyl)naphthalene-2-carbonyl chloride)

• Product Name: 5-(Hydroxymethyl)naphthalene-2-carbonyl chloride
• CAS No: 1261766-83-9
• MF: C₁₂H₉ClO₂
• MW: 220.65166258812
• CID: 4935533
• Update Time: 2025-06-08

5-(Hydroxymethyl)naphthalene-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)naphthalene-2-carbonyl chloride
• 5-(Hydroxymethyl)naphthalene-2-carbonyl chloride

• Inchi： 1S/C12H9ClO2/c13-12(15)9-4-5-11-8(6-9)2-1-3-10(11)7-14/h1-6,14H,7H2
• InChI Key： DSYZNQRAJAKWKG-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC2=C(CO)C=CC=C2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Additional information on 5-(Hydroxymethyl)naphthalene-2-carbonyl chloride

Professional Introduction to 5-(Hydroxymethyl)naphthalene-2-carbonyl chloride (CAS No. 1261766-83-9)

5-(Hydroxymethyl)naphthalene-2-carbonyl chloride (CAS No. 1261766-83-9) is a highly versatile intermediate in the field of organic synthesis, particularly in the pharmaceutical and fine chemical industries. This compound, characterized by its unique structural and functional properties, has garnered significant attention due to its role in the synthesis of various bioactive molecules. The presence of both a hydroxymethyl group and a carbonyl chloride functionality makes it an invaluable building block for the development of complex chemical entities.

The carbonyl chloride group (COCl) is known for its reactivity, enabling a wide range of transformations such as nucleophilic addition and condensation reactions. This reactivity is particularly useful in the construction of heterocyclic compounds, which are prevalent in many pharmaceuticals. The naphthalene core provides additional stability and electronic characteristics that can be tailored through functionalization at various positions. Specifically, the 2-position of the naphthalene ring is often utilized for further derivatization, leading to compounds with enhanced biological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from naphthalene derivatives. The compound 5-(Hydroxymethyl)naphthalene-2-carbonyl chloride has been identified as a key precursor in several synthetic pathways that yield promising candidates for treating various diseases. For instance, studies have demonstrated its utility in the preparation of inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown considerable promise in preclinical trials, highlighting the importance of this intermediate in drug discovery.

The hydroxymethyl group on the naphthalene ring offers another layer of reactivity, allowing for further modifications such as etherification or oxidation. These modifications can lead to the synthesis of compounds with altered pharmacokinetic properties, making them more suitable for therapeutic applications. Moreover, the ability to introduce diverse substituents at different positions on the naphthalene ring provides chemists with a high degree of flexibility in designing molecules with specific biological activities.

Recent advancements in synthetic methodologies have further enhanced the utility of 5-(Hydroxymethyl)naphthalene-2-carbonyl chloride. For example, catalytic processes have been developed that allow for more efficient and selective functionalization of the naphthalene core. These methods have reduced reaction times and improved yields, making large-scale production more feasible. Additionally, green chemistry principles have been incorporated into some synthetic routes, minimizing waste and reducing environmental impact.

The pharmaceutical industry has been particularly interested in leveraging this compound for the development of anti-cancer agents. Naphthalene derivatives have shown potential as chemotherapeutic agents due to their ability to interact with biological targets involved in cell proliferation and survival. By incorporating 5-(Hydroxymethyl)naphthalene-2-carbonyl chloride into synthetic strategies, researchers have been able to generate novel compounds that exhibit significant anti-cancer activity in vitro and in vivo.

In conclusion, 5-(Hydroxymethyl)naphthalene-2-carbonyl chloride (CAS No. 1261766-83-9) is a critical intermediate with broad applications in organic synthesis and drug development. Its unique structural features enable a wide range of chemical transformations, making it an indispensable tool for chemists working in pharmaceuticals and fine chemicals. As research continues to uncover new synthetic methodologies and applications, this compound is poised to play an even greater role in the discovery and development of innovative therapeutic agents.